Cas no 2640964-03-8 (N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide)

• Product Name: N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide
• CAS No: 2640964-03-8
• MF: C₁₆H₁₉NO₂S₂
• MW: 321.457561731339
• CID: 5340973
• PubChem ID: 155800047
• Update Time: 2025-05-22

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide
• 2640964-03-8
• F6520-0226
• AKOS040700560
• N-(2-[2,2′-Bithiophen]-5-ylethyl)tetrahydro-2H-pyran-4-carboxamide

• Inchi： 1S/C16H19NO2S2/c18-16(12-6-9-19-10-7-12)17-8-5-13-3-4-15(21-13)14-2-1-11-20-14/h1-4,11-12H,5-10H2,(H,17,18)
• InChI Key： IGONJNQVRBLUOT-UHFFFAOYSA-N
• SMILES： C1OCCC(C(NCCC2SC(C3SC=CC=3)=CC=2)=O)C1

Computed Properties

• Exact Mass: 321.08572120g/mol
• Monoisotopic Mass: 321.08572120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.241±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 538.7±50.0 °C(Predicted)
• pka: 15.31±0.20(Predicted)

Additional information on N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide: A Comprehensive Overview

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide (CAS No: 2640964-03-8) is a compound of significant interest in the fields of organic electronics and materials science. This compound is characterized by its unique structure, which combines a bithiophene moiety with an oxane carboxamide group. The bithiophene unit, a key component of this molecule, is known for its ability to participate in π-conjugation, making it highly suitable for applications in semiconducting materials and optoelectronic devices.

Recent studies have highlighted the potential of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide in enhancing the performance of organic field-effect transistors (OFETs). The integration of the bithiophene group into the molecule has been shown to improve charge transport properties, thereby increasing the device's carrier mobility. This advancement is particularly relevant in the context of flexible electronics and wearable technologies, where high-performance yet lightweight materials are essential.

The synthesis of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide involves a multi-step process that includes the preparation of the bithiophene precursor and subsequent coupling reactions to introduce the oxane carboxamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both academic research and industrial applications.

One of the most promising applications of this compound lies in its use as a building block for advanced materials. By incorporating N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide into polymer frameworks, scientists have developed materials with tailored electronic properties. These materials exhibit enhanced stability under thermal and mechanical stress, making them ideal for use in high-performance devices such as solar cells and light-emitting diodes (LEDs).

Moreover, the compound's ability to form self-assembled monolayers (SAMs) has opened new avenues for its application in surface functionalization. SAMs created using N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide have demonstrated excellent adhesion properties and corrosion resistance, which are critical for protecting sensitive electronic components from environmental degradation.

In terms of biological applications, preliminary studies suggest that N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide may have potential as a drug delivery agent. The molecule's amphiphilic nature allows it to interact with both hydrophilic and hydrophobic environments, making it a candidate for encapsulating and delivering therapeutic agents with high efficiency.

The development of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)oxane-4-carboxamide has also contributed to our understanding of molecular design principles in organic chemistry. By carefully selecting functional groups and optimizing their arrangement within the molecule, chemists can achieve desired electronic and physical properties tailored to specific applications.

Looking ahead, ongoing research aims to further explore the potential of this compound in emerging technologies such as bioelectronics and nanotechnology. Its unique combination of electronic properties and structural versatility positions it as a key player in advancing next-generation materials science.